molecular formula C5H6N6O B14569014 6-Hydrazinyl-7,9-dihydro-8H-purin-8-one CAS No. 61338-72-5

6-Hydrazinyl-7,9-dihydro-8H-purin-8-one

Cat. No.: B14569014
CAS No.: 61338-72-5
M. Wt: 166.14 g/mol
InChI Key: HPORAVJEJIPGIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Hydrazinyl-7,9-dihydro-8H-purin-8-one is a purine-derived compound characterized by a hydrazinyl (-NH-NH2) substitution at the C6 position and a ketone group at the C8 position of the bicyclic purine scaffold. This structure places it within a broader class of 7,9-dihydro-8H-purin-8-one derivatives, which are notable for their diverse pharmacological activities, including kinase inhibition, DNA repair modulation, and anticancer properties .

Properties

CAS No.

61338-72-5

Molecular Formula

C5H6N6O

Molecular Weight

166.14 g/mol

IUPAC Name

6-hydrazinyl-7,9-dihydropurin-8-one

InChI

InChI=1S/C5H6N6O/c6-11-4-2-3(7-1-8-4)10-5(12)9-2/h1H,6H2,(H3,7,8,9,10,11,12)

InChI Key

HPORAVJEJIPGIT-UHFFFAOYSA-N

Canonical SMILES

C1=NC2=C(C(=N1)NN)NC(=O)N2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8H-Purin-8-one, 6-hydrazinyl-7,9-dihydro- typically involves the reaction of a purine derivative with hydrazine. One common method involves the reaction of 8H-purin-8-one with hydrazine hydrate under reflux conditions. The reaction is usually carried out in an ethanol solvent, and the product is isolated by filtration and recrystallization .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the laboratory-scale methods, focusing on yield improvement, cost reduction, and process safety.

Chemical Reactions Analysis

Types of Reactions

8H-Purin-8-one, 6-hydrazinyl-7,9-dihydro- undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

    Reduction: Reduction reactions can yield hydrazine derivatives.

    Substitution: The hydrazinyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

    Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides or acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxo derivatives, while substitution reactions can produce various hydrazinyl-substituted purines .

Scientific Research Applications

8H-Purin-8-one, 6-hydrazinyl-7,9-dihydro- has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activities, including enzyme inhibition.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in oncology.

    Industry: It may be used in the development of new materials with specific properties

Mechanism of Action

The mechanism of action of 8H-Purin-8-one, 6-hydrazinyl-7,9-dihydro- involves its interaction with specific molecular targets. In medicinal chemistry, it is believed to inhibit certain enzymes by binding to their active sites. This binding can disrupt the enzyme’s normal function, leading to therapeutic effects. The exact molecular pathways involved are still under investigation, but the compound’s structure suggests it may interact with nucleic acid-related enzymes .

Comparison with Similar Compounds

C6-Substituted Derivatives

Compound Name C6 Substituent Key Properties/Activities Reference
6-Hydrazinyl-7,9-dihydro-8H-purin-8-one Hydrazinyl (-NH-NH2) Potential for hydrogen bonding; unexplored in provided evidence but inferred from analogs
2-Amino-6-hydroxy-9-methyl-7,9-dihydro-8H-purin-8-one (13a) Hydroxy (-OH) Anticancer activity; synthesized via bromo precursor substitution (63% yield)
6-Benzylamino-7,9-dihydro-8H-purin-8-one (8-oxo-BAP) Benzylamino (-NH-benzyl) 34% higher antisenescent activity than BAP; C8 ketone critical for efficacy
GSK2245035 Alkoxy (-O-alkyl) TLR7 agonist; potent anti-asthma activity via intranasal delivery
DSR-6434 Aminoalkyl TLR7 agonist; dose-dependent anti-tumor efficacy in renal cell cancer models

Key Findings :

  • Hydroxy and Amino Groups (e.g., 13a, 8-oxo-BAP): Enhance solubility and target engagement. The hydroxy group in 13a contributes to NMR-detectable hydrogen bonding (δ 10.41 ppm for OH) , while the benzylamino group in 8-oxo-BAP improves antisenescent activity by optimizing steric and electronic interactions .
  • Hydrazone derivatives (e.g., 6a-i in ) exhibit stability in both ground and excited states, suggesting similar robustness for the hydrazinyl analog .

C9-Substituted Derivatives

Compound Name C9 Substituent Key Properties/Activities Reference
AZD7648 Tetrahydro-2H-pyran-4-yl DNA-PK inhibitor (IC50 < 1 nM); selective anticancer activity
Tirabrutinib Pyrrolidinyl/but-2-ynoyl Bruton’s tyrosine kinase inhibitor; approved for CNS lymphoma
Polvitolimod 3-Deoxy-3-fluoro-ribofuranosyl TLR agonist; immunomodulatory potential

Key Findings :

  • Bulkier C9 Groups (e.g., AZD7648, Tirabrutinib): Improve target selectivity and pharmacokinetics. AZD7648’s tetrahydro-2H-pyran-4-yl group enhances DNA-PK binding affinity (Kd ~0.2 nM) , while Tirabrutinib’s pyrrolidinyl-butynoyl moiety optimizes blood-brain barrier penetration .
  • Hydrazinyl vs. Larger C9 Groups : The absence of a bulky C9 substituent in 6-Hydrazinyl-7,9-dihydro-8H-purin-8-one may limit its tissue penetration but increase metabolic stability.

Pharmacological and ADMET Comparisons

Compound Target ADMET Profile Notable Activity
6-Hydrazinyl-... Hypothetical kinase Predicted moderate solubility Inferred from structural analogs
D1 (JAK3 inhibitor) JAK3/Cys909 Good ADMET; CYPA34 inhibition Covalent docking affinity: -9.2 kcal/mol
AZD7648 DNA-PK Favorable permeability (LogP 2.1) Tumor regression in BRCA1/2-mutated models
8-oxo-BAP Senescence pathways Not reported 34% activity increase over BAP

Key Insights :

  • Hydrazinyl vs. JAK3 Inhibitors: Derivatives like D1 (2-amino-7,9-dihydro-8H-purin-8-one with aromatic substitutions) exhibit strong JAK3 inhibition via covalent interactions with Cys909, suggesting that the hydrazinyl group could similarly target cysteine residues .
  • TLR7 Agonists: GSK2245035 and DSR-6434 demonstrate that C6 alkoxy/aminoalkyl groups are critical for TLR7 activation, whereas hydrazinyl’s electron-donating properties might modulate receptor binding differently .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.